Cas no 1889093-05-3 (2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid
• CAS No: 1889093-05-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5957968
• PubChem ID: 115003406
• Update Time: 2025-10-22

2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid
• 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-3-methylbutanoic acid
• 1889093-05-3
• EN300-1879580

• Inchi： 1S/C15H27NO4/c1-10(2)12(13(17)18)11-6-8-16(9-7-11)14(19)20-15(3,4)5/h10-12H,6-9H2,1-5H3,(H,17,18)
• InChI Key： YKDWWWBVJJDDHU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid

2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid: A Comprehensive Overview

The compound 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid, with the CAS number 1889093-05-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a piperidine ring substituted with a tert-butoxy carbonyl group and a 3-methylbutanoic acid moiety. These structural elements contribute to its versatile chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of the tert-butoxy carbonyl group (t-Boc) in this compound serves as a protective group for the amine functionality, which is crucial during synthetic processes. This feature not only enhances the stability of the molecule but also facilitates further chemical modifications. The 3-methylbutanoic acid moiety adds to the compound's hydrophobicity, making it potentially useful in lipid-based drug delivery systems or as a component in amphiphilic molecules.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The t-Boc group is widely used in solid-phase peptide synthesis (SPPS) as a temporary protecting group for amino acids. By incorporating this compound into peptide libraries, researchers can explore its role in generating novel bioactive sequences with improved pharmacokinetic profiles. Recent advancements in SPPS techniques, such as the use of microwave-assisted synthesis and automated systems, have further enhanced the efficiency of incorporating such compounds into complex molecules.

In addition to its role in peptide synthesis, this compound has shown potential in polymer chemistry. The combination of a cyclic amine (piperidine) and a carboxylic acid group makes it an ideal candidate for polyamide or polyester formation. These polymers are widely used in biomedical applications, such as tissue engineering scaffolds and drug delivery systems. Recent research has focused on developing biodegradable polymers with tailored mechanical properties, and this compound could play a pivotal role in achieving these goals.

The synthesis of 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the tert-butoxy carbonyl group via standard amide bond formation techniques. The final step involves the installation of the 3-methylbutanoic acid moiety through alkylation or conjugate addition reactions. Optimization of these steps has led to higher yields and improved purity, making the compound more accessible for large-scale applications.

From an environmental standpoint, this compound demonstrates moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Its relatively low toxicity profile also makes it suitable for use in eco-friendly products and processes. Ongoing research is exploring methods to further enhance its biocompatibility and reduce its environmental footprint.

In conclusion, 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-methylbutanoic acid represents a versatile building block with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application-oriented research, position it as a key molecule for future innovations in drug discovery and materials science.